Dictyoxepin

• CAS RN: 63250-21-5
• Molecular Formula: C20H32O2
• Molecular Weight: 304.5 g/mol
• IUPAC Name: (5aS,8S,9R,9aS)-1,5a-dimethyl-8-[(2R)-6-methylhept-5-en-2-yl]-7,8,9,9a-tetrahydro-6H-3-benzoxepin-9-ol
• InChI: InChI=1S/C20H32O2/c1-14(2)7-6-8-15(3)17-9-10-20(5)11-12-22-13-16(4)18(20)19(17)21/h7,11-13,15,17-19,21H,6,8-10H2,1-5H3/t15-,17+,18+,19-,20+/m1/s1
• InChI Key: HFYSUZOICYWQHK-ZKIDJSGLSA-N
• Isomeric SMILES: CC1=COC=C[C@]2([C@@H]1[C@@H]([C@@H](CC2)[C@H](C)CCC=C(C)C)O)C
• SMILES: CC1=COC=CC2(C1C(C(CC2)C(C)CCC=C(C)C)O)C
• synonyms: dictyoxepin

Description

Dictyoxepin is a natural product found in Dictyota dichotoma with data available.

Scientific Research Applications

1. Bacterial Biofilm Inhibition

Dictyoxepin, isolated from the Caribbean alga Dictyota pinnatifida, has demonstrated mild inhibition properties against Escherichia coli biofilms. This suggests its potential as a controlling agent for bacterial biofilms, which are significant in nosocomial infections (Rubiano-Buitrago et al., 2019).

2. Dictyostelium Research Tool

While not directly related to dictyoxepin, research tools like dictyExpress, a web-based platform, support the exploration of gene expression data, including those related to compounds like dictyoxepin. These tools facilitate biomedical research, including studies on cellular behavior, gene functions, and molecular medicine, which can indirectly support research on dictyoxepin and similar compounds (Rot et al., 2009).

3. Dictyostelium in Biomedical Research

Research on Dictyostelium discoideum, a model organism, has contributed to understanding various biological processes relevant to human health. This includes research on cellular and developmental functions, potentially aiding studies involving dictyoxepin (Williams et al., 2006).